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Compound of Interest |

Compound Name: 10-Pahsa
CAS No.: 1636134-73-0
Cat. No.: B593682
. J

Introduction & Mechanistic Context[1][2][3][4][5][6]
[7][8]

10-PAHSA (Palmitic Acid Hydroxy Stearic Acid) is a bioactive lipid belonging to the FAHFA
(Fatty Acid esters of Hydroxy Fatty Acids) family.[1][2] Originally identified in adipose-specific
GLUT4-overexpressing (AG40X) mice, 10-PAHSA exerts potent anti-diabetic and anti-
inflammatory effects.[1][2]

Unlike standard dietary lipids, 10-PAHSA functions as a signaling lipid.[1] It acts primarily as an
agonist for the G-protein coupled receptor GPR120 (FFAR4), enhancing insulin-stimulated
glucose uptake via GLUT4 translocation and stimulating GLP-1 secretion.[1]

Critical Experimental Constraint: The biological activity of PAHSAs is highly isomer-specific.[1]
10-PAHSA and 9-PAHSA are the most bioactive isoforms.[1] Ensuring the stability and correct
solubilization of the specific 10-PAHSA isomer during administration is the single most critical
factor in reproducing the insulin-sensitizing effects described in the literature (Yore et al., 2014).

[1]

Vehicle Formulation Protocol

Lipophilic signaling molecules like 10-PAHSA are prone to "crashing out" (precipitating) when
introduced to aqueous physiological buffers.[1] A standard PBS vehicle will result in poor
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bioavailability and high variability.

We utilize a PEG400/Tween 80 co-solvent system to create a stable micro-emulsion.[1]

Reagents Required[1]

e 10-PAHSA (Pure Lipid): Store at -20°C under inert gas (Argon/Nitrogen).[1]
o Polyethylene Glycol 400 (PEG400): Solubilizer.
o Tween 80 (Polysorbate 80): Surfactant.[1]

 Sterile Water for Injection: Diluent.[1]

E lation ¢ ition (Standard

Component Concentration (v/v) Role

Primary Solvent (prevents

PEG 400 50% o
precipitation)

Tween 80 0.5% Surfactant (emulsifier)

Sterile Water 49.5% Aqueous Carrier

Step-by-Step Preparation Workflow

This protocol describes the preparation of a 3 mg/mL stock solution (suitable for a 30 mg/kg
dose in a 25g mouse at 250 pL volume).[1]

Dissolve 5. Final Emulsion

(Use within 1 hour)

1. Weigh 10-PAHSA Transfer _ | 2. Add PEG400 + Tween 80
(Solid/Oil) (No Water yet)

3. Vortex & Sonicate
(Clear Solution)

4. Add Water
(Dropwise while vortexing)

Click to download full resolution via product page

Figure 1: Critical path for lipid formulation.[1] Adding water before the lipid is fully dissolved in
PEG400 will cause irreversible precipitation.[1]
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» Weighing: Weigh the required amount of 10-PAHSA into a glass scintillation vial. Plastic
tubes should be avoided during the initial solvent step to prevent plasticizer leaching.[1]

e Solubilization (The "Dry" Step): Add the calculated volume of PEG400 and Tween 80 directly
to the lipid.[1] Do not add water yet.

 Agitation: Vortex vigorously for 30 seconds. If the solution is not perfectly clear, sonicate in a
water bath at 37°C for 5-10 minutes.

» Emulsification: While vortexing the vial gently, add the Sterile Water dropwise. The solution
may turn slightly cloudy (opalescent) but should not contain visible particulates.[1]

o Storage: Keep at room temperature and dose within 2 hours. Do not refrigerate the
formulated emulsion as this increases viscosity and precipitation risk.

Acute Dosing Protocol (Oral Gavage)

This protocol is designed for assessing acute effects on glucose tolerance (GTT) or insulin
tolerance (ITT).[1]

Target Dose: 30-45 mg/kg (Body Weight).[1] Route: Oral Gavage (PO).[3][1][4] Timing: 60
minutes prior to glucose challenge.

: | Desi bl

Parameter Specification Notes

Overnight fasting depletes

glycogen too severely for

Fasting State 6-Hour Fast o o ]
sensitive insulin signaling
assays in mice.[1]

Dose Volume 10 mL/kg E.g., 250 pL for a 25g mouse.
Must receive 50% PEG400 /

Control Group Vehicle Only 0.5% Tween 80 / 49.5% Water.
[1]

] ] Stainless steel or disposable

Needle Size 20G or 22G Bulb-tipped

PTFE.[1]
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Procedure

o Fast mice starting at 8:00 AM.
o Baseline Glucose: At 1:00 PM (T-60 min), measure baseline blood glucose via tail nick.
o Administration: Administer 10-PAHSA or Vehicle via oral gavage.

o Technique: Ensure the mouse's head and esophagus are aligned vertically to prevent
tracheal insertion.

o Wait Period: Return mice to cages for 60 minutes. 10-PAHSA levels in plasma peak
approximately 30—60 minutes post-gavage.[1]

e Challenge: At 2:00 PM (T=0), administer Glucose (2 g/kg for GTT) or Insulin (0.75 U/kg for
ITT) intraperitoneally.

o Measurement: Record blood glucose at 15, 30, 60, 90, and 120 minutes post-challenge.

Chronic Administration Protocol

For studies investigating long-term effects on adipose inflammation or beta-cell preservation
(NOD mice models).[5][1]

e Dose: 15-30 mg/kg once daily.[1]
e Duration: 3 days to 8 weeks.
e Method:
o Preferred: Daily Oral Gavage.[1] While labor-intensive, this ensures precise dosing.[1]

o Alternative: Dietary incorporation. 10-PAHSA can be mixed into chow, but stability at room
temperature (oxidation) and variable food intake (especially in metabolic disease models)
make this less accurate.[1]

Note on Osmotic Minipumps: 10-PAHSA is generally not suitable for Alzet osmotic minipumps
due to the high viscosity of the PEG400 vehicle required to keep it in solution.[1] The tubing
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often clogs, or the solvent is incompatible with the pump membrane.

Mechanistic Validation & Signaling[1]

To confirm 10-PAHSA activity, you must validate the activation of the GPR120 pathway.

10-PAHSA

GPR120 (FFAR4)
(Cell Surface)

Inhibits

Activation

: NF-kB Pathway
Sl et (Inflammation)

Signaling

PI3K / AKT

Promotes

GLUT4 Translocation
(Glucose Uptake)

Click to download full resolution via product page

Figure 2: 10-PAHSA mechanism of action.[1] It enhances glucose uptake via GPR120-
mediated GLUT4 translocation and simultaneously inhibits inflammatory signaling.[1][4]
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Validation Assays

e Plasma Levels (LC-MS/MS): Do not rely on ELISA. Use Liquid Chromatography-Tandem
Mass Spectrometry.[5][1][6]

o Target lon: Monitor the transition of the parent ion to the hydroxy fatty acid fragment.[1]

o Expected Level: Basal levels are ~100-300 pM; Post-gavage levels should reach >10 nM.

[1]

» Target Engagement: In adipose tissue lysates, check for phosphorylation of AKT (p-AKT)
which should be elevated in 10-PAHSA treated mice compared to vehicle, specifically under
sub-maximal insulin conditions.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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